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Compound of Interest

Compound Name: 1-Hydrazino-2-propanol

Cat. No.: B171459

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1-Hydrazino-2-propanol
(CAS No. 18501-20-7), a versatile chemical intermediate with significant applications in the
pharmaceutical and agrochemical industries. This guide details its chemical and physical
properties, safety information, and its role in organic synthesis.

Chemical Identification and Properties

1-Hydrazino-2-propanol is an organic compound that features both a hydrazine and a
hydroxyl functional group.[1] This unique structure imparts it with properties of both a reducing
agent and an alcohol.[1]

Table 1: Chemical and Physical Properties of 1-Hydrazino-2-propanol
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Property Value Source
CAS Number 18501-20-7 [2]
Molecular Formula CsH10N20 [2]
Molecular Weight 90.12 g/mol [2]
IUPAC Name 1-hydrazinylpropan-2-ol [2]

1-Hydrazinopropan-2-ol, 2-
Synonyms ) [2][3]
Propanol, 1-hydrazinyl-

Appearance Solid

Boiling Point 171.84 °C (Predicted) [4]
Melting Point Not available

Density 1.03 g/cm?® (Predicted) [4]
Flash Point 90.05 °C (Predicted) [4]
SMILES CC(O)CNN

OWXTVVMIMIRMLL-
InChl Key [2]
UHFFFAOYSA-N

Experimental Protocols
General Synthesis of Hydrazides
Hydrazides are commonly synthesized from esters, anhydrides, or acyl chlorides through a

reaction with hydrazine.[5] The following diagram illustrates a general workflow for this
synthesis.
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Starting Materials

Ester (R-COOR’) Anhydride ((RCO)20) Acyl Chloride (R-COCI) Hydrazine (N2Ha4)

Reaction Step

Reaction in appropriate solvent
(e.g., ethanol, methanol)

Product
\ 4

Hydrazide (R-CONHNH2)

Click to download full resolution via product page

General synthesis pathway for hydrazides.

Thermal Decomposition of 1-Hydrazino-2-propanol

The thermal decomposition of 1-Hydrazino-2-propanol has been shown to yield
methylhydrazine.[6] A study reported that heating the compound can lead to the formation of
methylhydrazine in a 20-30% yield.[6] The process can sometimes be violent, and the use of a
moderating agent like polyethylene glycol-400 has been explored.[6]

Experimental Details from Literature: In one documented experiment, the distillate from the
thermal decomposition was dried and then distilled to yield methylhydrazine.[6] The identity of
the product was confirmed by preparing the oxalate derivative and comparing its melting point
to an authentic sample.[6]

Applications in Research and Drug Development

1-Hydrazino-2-propanol serves as a crucial intermediate in the synthesis of more complex
molecules. Its bifunctional nature allows it to be a versatile building block.
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e Pharmaceutical Industry: It is used as a synthetic intermediate for developing various
medications.[1] Its reducing properties and reactivity are valuable in synthesizing
pharmaceutical compounds.[1] Hydrazide and its derivatives, hydrazide-hydrazones, are
known to exhibit a wide range of biological activities, including antimicrobial, antitubercular,
antifungal, and anticancer properties.[7]

e Agrochemical Production: This compound is a key precursor in manufacturing various
agrochemicals, contributing to the development of products for crop protection and yield
enhancement.[1]

e Organic Synthesis: It is utilized as a precursor for producing other organic compounds due to
its unique chemical structure that allows for participation in various chemical reactions.[1]

1-Hydrazino-2-propanol
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Applications of 1-Hydrazino-2-propanol.

Safety and Handling

1-Hydrazino-2-propanol is classified as a hazardous substance. Proper safety precautions
must be taken during its handling and use.
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Table 2: GHS Hazard Information

Hazard Class

GHS Classification

Acute Toxicity, Oral

Category 3 (Toxic if swallowed)[2]

Eye Irritation

Category 2 (Causes serious eye irritation)[2]

Skin Irritation

Category 2 (Causes skin irritation)[2]

Specific target organ toxicity, single exposure

Category 3 (May cause respiratory irritation)[2]

GHS Pictograms:
e GHSO06 (Skull and crosshones)

Hazard Statements:

H301: Toxic if swallowed[2]

H315: Causes skin irritation[2]

H319: Causes serious eye irritation[2]

Precautionary Statements:

H335: May cause respiratory irritation[2]

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

It is imperative to handle this chemical in a well-ventilated area, using appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat. For detailed

safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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